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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety protocols, handling procedures, and

emergency responses associated with 2-Bromo-3-methylpyrazine. As a Senior Application

Scientist, the following content is synthesized from authoritative safety data sheets and

chemical databases to ensure technical accuracy and practical applicability in a laboratory

setting. The primary objective is to empower researchers with the knowledge to mitigate risks

and foster a culture of safety.

Section 1: Chemical Identity and Core Properties
2-Bromo-3-methylpyrazine is a heterocyclic organic compound frequently utilized as a key

intermediate in the synthesis of pharmaceuticals and agrochemicals, and as a flavoring agent

in the food industry.[1] Its distinct chemical properties necessitate a thorough understanding of

its characteristics for safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b037793?utm_src=pdf-interest
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://www.benchchem.com/product/b037793?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-bromo-3-methylpyrazine-dic366737.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 120984-76-1 [2][3]

Molecular Formula C₅H₅BrN₂ [1][2]

Molecular Weight 173.01 g/mol [1][2]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, pungent [1]

Synonyms 2-bromo-3-methylpyrazine [2]

Section 2: Hazard Analysis and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards associated with chemical

substances. 2-Bromo-3-methylpyrazine is classified with a "Warning" signal word and carries

the GHS07 pictogram, indicating several moderate hazards.[3]

GHS Pictogram Associated Hazards

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Pictogram and associated hazard statements.

A detailed breakdown of the GHS classification is essential for a comprehensive risk

assessment.
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Hazard Class Category Hazard Statement
Implication for
Researchers

Acute Toxicity, Oral 4
H302: Harmful if

swallowed

Accidental ingestion

can lead to acute

health effects; strict

hygiene protocols are

mandatory.[2][4][5]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation

Direct contact with the

skin can cause

inflammation,

redness, and

discomfort.[2][4][5]

Serious Eye

Damage/Irritation
2A

H319: Causes serious

eye irritation

Splashes or vapor

exposure can cause

significant, potentially

painful, eye irritation.

[2][4][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation

Inhalation of vapors

may irritate the

respiratory tract,

leading to coughing

and discomfort.[2][4]

[5]

Section 3: Proactive Risk Mitigation and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is critical. The causality for each recommendation is directly linked to the

substance's hazard profile.

Engineering Controls: The Primary Barrier
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Engineering controls are the most effective means of exposure prevention because they isolate

the hazard from the user.

Fume Hood: All handling of 2-Bromo-3-methylpyrazine, including weighing and transfers,

must be conducted within a properly functioning chemical fume hood.[6][7] This is a non-

negotiable control to mitigate the respiratory irritation hazard (H335).[2][4]

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[8]

Emergency Stations: Eyewash stations and safety showers must be readily accessible and

tested regularly.[7][9] Their proximity is crucial for immediate decontamination following

accidental exposure.

Personal Protective Equipment: The Essential Last
Defense
PPE is required to protect against exposure where engineering controls cannot provide

complete protection.
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Protection Type Specific Requirements Rationale and Standards

Eye/Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.

Required to prevent eye

contact and serious irritation

(H319). Must conform to EN

166 (EU) or ANSI Z87.1 (US)

standards.[7][9][10]

Skin Protection

Chemically impermeable

gloves (e.g., Nitrile rubber).

Flame-resistant lab coat.

Essential to prevent skin

irritation (H315).[2][4] Gloves

must be inspected before use

and removed using the proper

technique to avoid cross-

contamination.[7]

Respiratory Protection

NIOSH/MSHA-approved air-

purifying respirator with an

organic vapor cartridge.

Necessary only if engineering

controls fail or during a large

spill. Use should follow a

formal respiratory protection

program (e.g., OSHA 29 CFR

1910.134).[9][11]

Section 4: Standard Operating Protocol for Safe
Handling
Adherence to a validated workflow minimizes the risk of exposure and ensures experimental

integrity.

Step 1: Pre-Handling Preparation

Review SDS: Before beginning work, thoroughly review this guide and the manufacturer-

specific Safety Data Sheet.

Don PPE: Put on all required PPE as detailed in Section 3.2.

Verify Engineering Controls: Confirm that the fume hood is operational and the sash is at the

appropriate height. Ensure the path to the eyewash station and safety shower is clear.
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Step 2: Chemical Handling

Inert Atmosphere: When not in use, store the primary container under an inert atmosphere

(e.g., argon or nitrogen) and refrigerate at 2-8°C to maintain chemical stability.[3][7]

Aliquotting: Transfer the required amount of the liquid into a secondary, labeled container

inside the fume hood.

Closure: Securely seal all containers immediately after use to prevent the release of vapors.

[6][8]

Step 3: Post-Handling Procedures

Decontamination: Clean any contaminated surfaces and equipment.

Waste Disposal: Dispose of contaminated consumables (e.g., pipette tips, gloves) and

surplus chemicals in a properly labeled hazardous waste container according to institutional

and local regulations.

Doff PPE: Remove PPE in the correct order to prevent self-contamination.

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[6][8]

Section 5: Emergency Response and First-Aid
Protocols
Immediate and correct action during an emergency is vital. The following workflow outlines the

necessary steps for different exposure scenarios.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Event Occurs

Remove person to fresh air

Vapors inhaled

Immediately remove all
contaminated clothing

Liquid on skin

Rinse cautiously with water
for at least 15 minutes

Liquid in eyes

Rinse mouth with water

Swallowed

Keep comfortable for breathing

If not breathing, provide
artificial respiration

Seek immediate medical attention

Wash skin with plenty of
soap and water for 15 min

Seek medical attention
if irritation persists

Remove contact lenses,
if present and easy to do

Continue rinsing

Seek immediate medical attention

DO NOT induce vomiting

Call a POISON CENTER or
doctor immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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